Cas no 145903-32-8 (1,4-Benzothiazepin-5(2H)-one,3,4-dihydro-7-methoxy-)

• Product Name: 1,4-Benzothiazepin-5(2H)-one,3,4-dihydro-7-methoxy-
• CAS No: 145903-32-8
• MF: C₁₀H₁₁NO₂S
• MW: 209.26484131813
• MDL: MFCD13248635
• CID: 98157
• PubChem ID: 11287261
• Update Time: 2025-04-18

1,4-Benzothiazepin-5(2H)-one,3,4-dihydro-7-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzothiazepin-5(2H)-one,3,4-dihydro-7-methoxy-
• LogP
• 3,4-dihydro-7-methoxybenzo[f][1,4]thiazepin-5(2H)-one
• 1,4-Benzothiazepin-5(2H)-one, 3,4-dihydro-7-methoxy-
• FT-0747664
• 7-Methoxy-3,4-dihydrobenzo[f][1,4]thiazepin-5(2H)-one
• CS-0446896
• CHEMBL3982028
• 145903-32-8
• GYYTWZZEOQZZDK-UHFFFAOYSA-N
• 3,4-Dihydro-7-methoxy-1,4-benzothiazepin-5(2H)-one
• SCHEMBL629534
• DTXSID701227492
• 7-Methoxy-5-oxo-2,3,4,5-tetrahydro-1,4-benzothiazepine
• AKOS015901062
• TQR0293
• 7-METHOXY-3,4-DIHYDRO-2H-1,4-BENZOTHIAZEPIN-5-ONE
• DB-014212

• MDL： MFCD13248635
• Inchi： 1S/C10H11NO2S/c1-13-7-2-3-9-8(6-7)10(12)11-4-5-14-9/h2-3,6H,4-5H2,1H3,(H,11,12)
• InChI Key： GYYTWZZEOQZZDK-UHFFFAOYSA-N
• SMILES： S1CCNC(C2C=C(C=CC1=2)OC)=O

Computed Properties

• Exact Mass: 209.05100
• Monoisotopic Mass: 209.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 475.7°C at 760 mmHg
• Flash Point: 241.5°C
• Refractive Index: 1.582
• PSA: 63.63000
• LogP: 1.85950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazepines